Cas no 49635-01-0 (5,7-dimethoxy-1H-Indole-4-carboxaldehyde)

• Product name: 5,7-dimethoxy-1H-Indole-4-carboxaldehyde
• CAS No: 49635-01-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1112998
• PubChem ID: 82396369

5,7-dimethoxy-1H-Indole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxy-1H-Indole-4-carboxaldehyde
• DB-413360
• 49635-01-0

• Inchi： InChI=1S/C11H11NO3/c1-14-9-5-10(15-2)11-7(3-4-12-11)8(9)6-13/h3-6,12H,1-2H3
• InChI Key： WRXQATFLVQPPKY-UHFFFAOYSA-N
• SMILES： COC1=CC(=C2C(=C1C=O)C=CN2)OC

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų